Cas no 1006483-65-3 (1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylic acid)

• Product Name: 1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylic acid
• CAS No: 1006483-65-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD06805656
• CID: 3060476
• PubChem ID: 19623237
• Update Time: 2025-05-19

1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylic acid
• 1-[(1-methylpyrazol-4-yl)methyl]piperidine-4-carboxylic acid
• GQB48365
• EN300-92686
• 1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperidine-4-carboxylicacid
• 4-Piperidinecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)methyl]-
• 4-Piperidinecarboxylic acid, 1-[(1-methyl1H-pyrazol-4-yl)methyl]-
• 1-[(1-METHYL-1H-PYRAZOL-4-YL)METHYL]-4-PIPERIDINECARBOXYLIC ACID
• STK352614
• 1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperidine-4-carboxylic acid
• Z197280860
• AKOS000314719
• CS-0300698
• 1006483-65-3
• A1-16561
• F1907-0549

• MDL： MFCD06805656
• Inchi： 1S/C11H17N3O2/c1-13-7-9(6-12-13)8-14-4-2-10(3-5-14)11(15)16/h6-7,10H,2-5,8H2,1H3,(H,15,16)
• InChI Key： CEUZEMSHMFHESR-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=NN(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 223.132077g/mol
• Monoisotopic Mass: 223.132077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.27g/mol
• XLogP3: -2.2
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylic acid

Introduction to 1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylic acid (CAS No. 1006483-65-3)

1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1006483-65-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a piperidine core linked to a methyl-substituted pyrazole moiety, making it a structurally intriguing molecule with potential applications in medicinal chemistry. The unique arrangement of nitrogen-containing rings in its molecular framework suggests promising interactions with biological targets, which has garnered attention from researchers exploring novel therapeutic agents.

The compound's chemical structure, characterized by a four-membered piperidine ring and a five-membered pyrazole ring, contributes to its versatility in drug design. Piperidine derivatives are well-documented for their role in various pharmacological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and antimicrobial properties. The presence of the methyl group at the 4-position of the pyrazole ring further enhances its potential as a pharmacophore, enabling diverse functionalization and modification to tailor its biological activity.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes and receptors involved in metabolic and neurological disorders. The scaffold of 1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylic acid aligns with this trend, as it combines the favorable properties of piperidine and pyrazole derivatives. These structural motifs have been extensively studied for their ability to modulate enzyme kinetics and receptor binding affinities. For instance, piperidine-based compounds have shown efficacy in treating conditions such as attention deficit hyperactivity disorder (ADHD) and Parkinson's disease, while pyrazole derivatives are known for their antifungal and anti-inflammatory applications.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The piperidine ring's ability to interact with serotonin receptors has been explored in the development of antidepressants and anxiolytics. Additionally, the pyrazole moiety can engage with various enzyme targets, including kinases and cyclases, which are critical in signal transduction pathways. Such interactions make 1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylic acid a promising candidate for further investigation in the treatment of neurodegenerative diseases and other disorders associated with aberrant neurotransmitter activity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(（1-methyl-1H-pyrazol-4-yl）methyl）piperidine-4-carboxylic acid for biological activity. Molecular docking studies have revealed that this compound can bind to several protein targets with high affinity, suggesting its potential as an inhibitor or modulator. For example, simulations have indicated that it may interact with enzymes involved in glycogen metabolism, which could have implications for treating metabolic disorders such as diabetes. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for CNS-targeted therapies.

The synthesis of 1-(（1-methyl-1H-pyrazol-4-yl）methyl）piperidine-4-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include condensation reactions between methylpyrazole derivatives and piperidine precursors, followed by carboxylation to introduce the carboxylic acid functionality at the 4-position of the piperidine ring. These synthetic pathways underscore the compound's accessibility for further derivatization and optimization, allowing researchers to fine-tune its pharmacological properties.

In clinical research, derivatives of piperidine and pyrazole have demonstrated efficacy in preclinical models of various diseases. For instance, analogs of this compound have shown promise in reducing inflammation by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. Similarly, modifications to the pyrazole ring have led to compounds with enhanced antiviral activity against RNA viruses. These findings support the hypothesis that 1-(（1-methyl-1H-pyrazol-4-y）methyl）piperidine -carboxylic acid could serve as a lead compound for developing novel therapeutics.

The structural flexibility of （（methyl）pyrazol - 4 - yl）methyl）pip - eridin - 4 - carboxylic acid allows for diverse functionalization strategies, enabling researchers to explore multiple therapeutic avenues simultaneously. By introducing different substituents at strategic positions within its molecular framework, scientists can modulate its solubility, bioavailability, and target specificity. This adaptability is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential for identifying viable candidates.

Future research directions may focus on exploring the compound's interactions with specific protein targets using advanced biophysical techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These methods can provide detailed insights into how （（methyl）pyrazol - 4 - yl）methyl）pip - eridin - 4 - carboxylic acid binds to its intended receptors or enzymes at an atomic level. Such structural information is crucial for designing next-generation analogs with improved pharmacokinetic profiles.

The growing emphasis on precision medicine has also highlighted the importance of understanding how individual genetic variations influence drug responses. Studies investigating polymorphisms in drug-metabolizing enzymes or target receptors could provide valuable data on how patients might respond differently to treatments involving compounds like （（methyl）pyrazol - 4 - yl）methyl）pip - eridin - 4 - carboxylic acid. This personalized approach could enhance therapeutic outcomes by tailoring treatments to individual genetic profiles.

In conclusion,（（methyl）pyrazol - 4 - yl）methyl）pip - eridin - 4 - carboxylic acid represents a fascinating molecule with significant potential in pharmaceutical research。 Its unique structural features make it a versatile scaffold for developing novel drugs targeting neurological、metabolic、and inflammatory disorders。 As scientific understanding advances，this compound is poised to play a pivotal role in shaping future therapeutic strategies across multiple disease areas。